Cas no 2171414-76-7 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid)

(3S)-3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key structural features include a chiral (3S) configuration and a 2-methylpentanamido side chain, offering steric and conformational control in peptide design. The Fmoc group ensures orthogonal protection compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing constrained or branched motifs into peptide sequences, enhancing stability and bioactivity. Its high purity and well-defined stereochemistry make it suitable for research in medicinal chemistry and bioconjugation. Proper handling under anhydrous conditions is recommended to preserve reactivity.
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid structure
2171414-76-7 structure
Product Name:(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
CAS No:2171414-76-7
MF:C25H30N2O5
MW:438.516107082367
CID:6389550
PubChem ID:165578936
Update Time:2025-10-18

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
    • EN300-1576863
    • (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
    • 2171414-76-7
    • Inchi: 1S/C25H30N2O5/c1-4-13-25(3,23(30)26-16(2)14-22(28)29)27-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16-,25?/m0/s1
    • InChI Key: QNJMVFJRJXZRNM-YPHZTSLFSA-N
    • SMILES: O(C(NC(C)(C(N[C@@H](C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 105Ų

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1576863-0.05g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
0.05g
$2829.0 2023-06-04
Enamine
EN300-1576863-0.1g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
0.1g
$2963.0 2023-06-04
Enamine
EN300-1576863-0.25g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
0.25g
$3099.0 2023-06-04
Enamine
EN300-1576863-0.5g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
0.5g
$3233.0 2023-06-04
Enamine
EN300-1576863-1.0g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
1g
$3368.0 2023-06-04
Enamine
EN300-1576863-2.5g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
2.5g
$6602.0 2023-06-04
Enamine
EN300-1576863-5.0g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
5g
$9769.0 2023-06-04
Enamine
EN300-1576863-10.0g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
10g
$14487.0 2023-06-04
Enamine
EN300-1576863-50mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
50mg
$2829.0 2023-09-24
Enamine
EN300-1576863-100mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
2171414-76-7
100mg
$2963.0 2023-09-24

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Related Literature

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

Compound CAS No. 2171414-76-7: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic Acid

The compound with CAS number 2171414-76-7, named as (3S)-3-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the S configuration, and a butanoic acid moiety. The presence of the Fmoc group suggests its potential use in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.

The molecular structure of this compound is characterized by its stereochemistry, which plays a crucial role in its biological activity and interactions. The (3S) configuration indicates that the chiral center at position 3 is in the S configuration, which is critical for determining the molecule's spatial arrangement and, consequently, its interactions with other biomolecules such as enzymes or receptors. This stereochemistry is often exploited in drug design to enhance specificity and reduce off-target effects.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing molecules in peptide-based vaccines and targeted drug delivery systems. The Fmoc group not only protects the amino terminus during synthesis but also enhances the stability of peptides under physiological conditions. This dual functionality makes it an attractive component in the design of bioactive molecules.

In addition to its role in peptide synthesis, this compound has shown promise in other areas of biotechnology. For example, its ability to form stable amide bonds has been leveraged in the creation of bioconjugates, which are used in diagnostics and imaging applications. The integration of this compound into such systems has improved their sensitivity and specificity, making them valuable tools in clinical settings.

From a structural perspective, the molecule's backbone consists of a butanoic acid chain with a branching point at position 3. This branching introduces steric hindrance, which can influence the molecule's solubility and bioavailability. Understanding these properties is essential for optimizing its performance in various applications, such as drug delivery or enzyme inhibition.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By employing molecular modeling techniques, scientists can simulate how this compound interacts with target proteins or enzymes at the atomic level. These insights are invaluable for guiding experimental designs and accelerating drug discovery processes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc reagent followed by coupling reactions to introduce the desired substituents. The stereochemistry at position 3 is controlled during these steps to ensure high enantiomeric purity, which is critical for maintaining consistent biological activity.

In conclusion, CAS No. 2171414-76-7 represents a sophisticated molecule with diverse applications across multiple disciplines within life sciences. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, drug delivery systems, and bioconjugate technologies. As ongoing research continues to uncover new potential uses for this compound, it stands poised to play an increasingly important role in advancing modern medicine.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.